Cas no 1093261-58-5 (5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxylic acid)

• Product Name: 5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxylic acid
• CAS No: 1093261-58-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 1098553
• PubChem ID: 68488945
• Update Time: 2025-04-20

5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxylic acid
• 5-chloro-2-isopropyl-1H-imidazole-4-carboxylic acid
• 4-chloro-2-(1-methylethyl)-1H-imidazole-5-carboxylic acid
• 1093261-58-5
• DA-37564
• SCHEMBL3038885
• DHPZOCOSTUZJTD-UHFFFAOYSA-N

• Inchi： 1S/C7H9ClN2O2/c1-3(2)6-9-4(7(11)12)5(8)10-6/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： DHPZOCOSTUZJTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C(C)C)N1

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų